N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide

• IUPAC Name: 2-(2-methoxyphenoxy)-N-[2-(5-thiophen-2-ylthiophen-2-yl)ethyl]acetamide
• InChI: InChI=1S/C19H19NO3S2/c1-22-15-5-2-3-6-16(15)23-13-19(21)20-11-10-14-8-9-18(25-14)17-7-4-12-24-17/h2-9,12H,10-11,13H2,1H3,(H,20,21)
• InChI Key: FWSCYCOVOHXXJX-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=CC=C1OCC(=O)NCCC2=CC=C(S2)C3=CC=CS3
• Molecular Formula: C19H19NO3S2
• Molecular Weight: 373.5 g/mol

Description

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide is a small molecule that has recently been studied for its potential applications in scientific research. The molecule has a unique structure, consisting of two sulfur-containing thiophene rings, an ethyl group, and two oxygen-containing phenoxyacetamide groups. This molecular structure provides the molecule with a range of properties that make it attractive for use in research.

Mechanism of Action

The mechanism of action of N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide depends on the application for which it is used. For example, when used as an organic semiconductor material for OFETs, the molecule acts as a charge carrier between the source and drain electrodes. When used as a photosensitizer in DSSCs, the molecule absorbs light and transfers the energy to a redox couple, which is then used to generate electrical current. When used as a redox mediator in electrochemical biosensors, the molecule acts as an electron transfer agent between the electrode and the analyte. Finally, when used as a fluorescent probe, the molecule binds to the target analyte and emits fluorescence, which can then be detected.
Biochemical and Physiological Effects
N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide has not been studied for its biochemical or physiological effects. As such, it is not known whether the molecule has any adverse effects on living organisms.

Advantages and Limitations for Lab Experiments

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide has several advantages for use in lab experiments. The molecule is relatively easy to synthesize, and it is stable under a wide range of conditions. Additionally, the molecule has a wide range of applications, making it a versatile tool for scientific research. However, the molecule is not water-soluble, which can limit its use in certain experiments.

Future Directions

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide has many potential future applications that could be explored. For example, the molecule could be used as a building block for the synthesis of more complex molecules with unique properties. Additionally, the molecule could be used to develop new materials for use in energy storage and conversion devices. Furthermore, the molecule could be used to develop new biosensors and fluorescent probes for the detection of various analytes. Finally, the molecule could be used to develop new organic semiconductor materials for the fabrication of OFETs.

Synthesis Methods

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide can be synthesized using an acid-catalyzed condensation reaction between 2-bromo-5-ethoxy-2,2'-bithiophene and 2-methoxy-2-phenoxyacetamide. This reaction is carried out in the presence of an acid catalyst, such as p-toluenesulfonic acid, at a temperature of 140°C for a period of 4 hours. The product of the reaction is a yellow solid that can be purified by recrystallization from ethanol.

Scientific Research Applications

N-(2-{[2,2'-bithiophene]-5-yl}ethyl)-2-(2-methoxyphenoxy)acetamide has been used for a variety of scientific research applications. It has been used as an organic semiconductor material for the fabrication of organic field-effect transistors (OFETs). It has also been used as a photosensitizer in dye-sensitized solar cells (DSSCs). Furthermore, it has been used as a redox mediator in electrochemical biosensors and as a fluorescent probe for the detection of various analytes.